Cas no 51448-56-7 (1-(2-Phenylethyl)-4-piperidinamine dihydrochloride)

• Product Name: 1-(2-Phenylethyl)-4-piperidinamine dihydrochloride
• CAS No: 51448-56-7
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD03411613
• CID: 94348
• PubChem ID: 10728788
• Update Time: 2025-06-10

1-(2-Phenylethyl)-4-piperidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Phenethylpiperidin-4-amine
• -(PHENETHYL)-4-AMINOPIPERIDIN
• 1-(2-phenylethyl)piperidin-4-amine
• N-(2-Phenethyl )-4-AminoPiperidine
• 4-Amino-1-N-phenylethylpiperidine
• 1-(2-Phenylethyl)-4-piperidinamine
• 4-Amino-1-(2-phenylethyl)piperidine
• 1-(2-phenethyl)-4-amino piperidine
• CHEMBL423430
• 4-amino-1-N-phenylethylpiperidine, AldrichCPR
• SCHEMBL1803484
• MFCD03411613
• FT-0629156
• n-(2-phenethyl)-4-aminopiperidine
• N-(beta-phenylethyl)-4-amino-piperidine
• J-514301
• AS-35351
• CS-0137760
• 1-phenethyl-4-aminopiperidine
• 4-amino-1-phenethylpiperidine
• 2-phenylethyl-4-aminopiperidine
• BCEKLYJIVXGPLQ-UHFFFAOYSA-N
• AKOS000134273
• A7586
• 1-Phenethyl-piperidin-4-ylamine
• (phenethyl)-4-aminopiperidin
• AB14181
• EN300-37523
• 51448-56-7
• Z239097764
• AC-6752
• AM85339
• n-(2-phenethyl)-4-amino piperidine
• n-(phenethyl)-4-amino-piperidine
• BDBM50017397
• DTXSID70444078
• 4-piperidinamine, 1-(2-phenylethyl)-, dihydrochloride
• ALBB-022918
• DB-071353
• 1-(2-Phenylethyl)-4-piperidinamine dihydrochloride

• MDL： MFCD03411613
• Inchi： 1S/C13H20N2/c14-13-7-10-15(11-8-13)9-6-12-4-2-1-3-5-12/h1-5,13H,6-11,14H2
• InChI Key： BCEKLYJIVXGPLQ-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCC(CC1)N

Computed Properties

• Exact Mass: 204.16300
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.004±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 142 ºC (0.10 Torr)
• Flash Point: 127.6±21.1 ºC,
• Refractive Index: 1.542
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 29.26000
• LogP: 2.29040

1-(2-Phenylethyl)-4-piperidinamine dihydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-(2-Phenylethyl)-4-piperidinamine dihydrochloride

Comprehensive Overview of 1-(2-Phenylethyl)-4-piperidinamine Dihydrochloride (CAS No. 51448-56-7)

1-(2-Phenylethyl)-4-piperidinamine dihydrochloride (CAS No. 51448-56-7) is a chemically significant compound widely studied in pharmaceutical and biochemical research. This piperidine derivative, characterized by its phenylethyl substitution, has garnered attention due to its potential applications in neuroscience and drug development. Researchers often explore its interactions with neurotransmitter systems, particularly in the context of dopamine and serotonin receptors, making it a subject of interest for studies on mood regulation and cognitive function.

The compound’s molecular structure, featuring a piperidinamine core, contributes to its versatility in synthetic chemistry. Its dihydrochloride salt form enhances stability and solubility, which is critical for laboratory applications. Recent trends in scientific literature highlight its role in designing novel central nervous system (CNS) agents, aligning with growing public interest in mental health therapeutics. Searches for terms like "piperidine derivatives in medicine" or "neuroactive compound research" reflect this demand.

In analytical chemistry, 1-(2-Phenylethyl)-4-piperidinamine dihydrochloride is often utilized as a reference standard due to its well-defined properties. Laboratories employ advanced techniques such as HPLC and mass spectrometry to quantify its purity, addressing common queries like "how to analyze piperidine compounds." The compound’s spectral data (e.g., NMR, IR) is also documented in open-access databases, supporting reproducibility in research.

From a regulatory perspective, CAS No. 51448-56-7 is not classified as hazardous under major safety frameworks, though standard laboratory precautions apply. Discussions on platforms like ResearchGate often focus on its synthetic pathways or "scaling up piperidine-based synthesis," reflecting industrial interest. Innovations in green chemistry have further spurred exploration of eco-friendly methods to produce such derivatives.

Future directions for 1-(2-Phenylethyl)-4-piperidinamine dihydrochloride may include its integration into precision medicine approaches, particularly for disorders linked to neurotransmitter imbalances. As AI-driven drug discovery accelerates, compounds like this gain traction in virtual screening libraries. This aligns with frequent searches for "computational modeling of bioactive molecules" and "next-gen neuropharmacology," underscoring its relevance in cutting-edge science.